![molecular formula C15H17N3 B6445421 N-benzyl-N-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine CAS No. 2640829-05-4](/img/structure/B6445421.png)
N-benzyl-N-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine
Description
“N-benzyl-N-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine” is a complex organic compound. It consists of a cyclopenta[d]pyrimidin-4-amine core, which is a cyclic structure containing a pyrimidine ring fused with a cyclopentane ring . This core structure is further substituted with a benzyl group (a benzene ring attached to a methylene bridge) and a methyl group, both attached to the nitrogen atom .
Molecular Structure Analysis
The molecular structure of “N-benzyl-N-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine” is quite complex due to the presence of multiple rings and functional groups. The cyclopenta[d]pyrimidin-4-amine core contributes to the rigidity of the molecule, while the benzyl and methyl groups attached to the nitrogen atom add to its complexity .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-benzyl-N-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine” would depend on its exact structure. Based on the structures of similar compounds, we can expect it to have properties typical of aromatic amines .Scientific Research Applications
- Anticancer Agents : Benzylamine derivatives have shown promise as potential anticancer agents. Mechanistic investigations of certain compounds reveal their ability to induce cell cycle arrest and apoptosis in cancer cells, accompanied by modulation of proapoptotic proteins .
- Neurological Disorders : Researchers explore benzylamine-based compounds for their potential neuroprotective effects. These compounds may play a role in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Reductive Amination : Benzylamine is a common precursor in organic chemistry. It is produced via reductive amination of benzaldehyde or benzonitrile using Raney nickel. This reaction yields the corresponding amine, making benzylamine a valuable starting material .
- Hydrogenative Deprotection : The N-benzyl group can be selectively removed using a combination of niobic acid-on-carbon (Nb2O5/C) and palladium-on-carbon (Pd/C) catalysts. This method facilitates efficient deprotection reactions in synthetic chemistry .
- Enzyme Substrate : Benzylamine occurs biologically through the action of the N-substituted formamide deformylase enzyme. This enzyme converts N-benzylformamide into benzylamine, with formate as a by-product. Understanding this process aids in enzyme kinetics and drug design .
- Motion Sickness Treatment : The hydrochloride salt of benzylamine was used to treat motion sickness during the Mercury-Atlas 6 mission, where astronaut John Glenn orbited the Earth. Its antiemetic properties were beneficial in space travel .
- Functionalization of Surfaces : Benzylamine can be used to modify surfaces, such as attaching it to nanoparticles or polymers. These functionalized materials find applications in catalysis, sensors, and drug delivery systems .
- Teaching Amines : Benzylamine serves as an excellent example for teaching about amines in organic chemistry courses. Its structure and reactivity illustrate key concepts related to amine functional groups .
Pharmaceuticals and Drug Development
Organic Synthesis and Chemical Reactions
Biological Applications
Industrial and Aerospace Uses
Material Science and Surface Modification
Chemical Education and Research Tools
properties
IUPAC Name |
N-benzyl-N-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3/c1-18(10-12-6-3-2-4-7-12)15-13-8-5-9-14(13)16-11-17-15/h2-4,6-7,11H,5,8-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKMGNJLPHSVTLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=NC=NC3=C2CCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-({4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile](/img/structure/B6445342.png)
![3-fluoro-4-({4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}methyl)benzonitrile](/img/structure/B6445343.png)
![N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine](/img/structure/B6445360.png)
![2-[4-(2-chlorophenyl)piperazin-1-yl]-5-methoxypyrimidine](/img/structure/B6445363.png)
![2-[4-(3-chlorophenyl)piperazin-1-yl]-5-methoxypyrimidine](/img/structure/B6445367.png)
![1-(azepan-1-yl)-2-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one](/img/structure/B6445377.png)
![N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine](/img/structure/B6445392.png)
![5-chloro-3-fluoro-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyridin-2-amine](/img/structure/B6445404.png)
![4-(6-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}pyridazin-3-yl)morpholine](/img/structure/B6445405.png)
![6-phenyl-2-[2-(1H-pyrazol-1-yl)ethyl]-2-azaspiro[3.3]heptane](/img/structure/B6445409.png)
![N-{1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide](/img/structure/B6445418.png)
![1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine](/img/structure/B6445430.png)
![4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine](/img/structure/B6445437.png)
![1-(4-methylpiperidin-1-yl)-2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one](/img/structure/B6445452.png)